Cas no 94107-45-6 (Cyclohexanecarboxylicacid, dodecyl ester)
94107-45-6 structure
Product Name:Cyclohexanecarboxylicacid, dodecyl ester
CAS No:94107-45-6
MF:C19H36O2
MW:296.487946510315
CID:815026
PubChem ID:582159
Update Time:2025-04-19
Cyclohexanecarboxylicacid, dodecyl ester Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanecarboxylicacid, dodecyl ester
- dodecyl cyclohexanecarboxylate
- DTXSID50240530
- EINECS 302-279-7
- n-Dodecyl cyclohexanecarboxylate
- UNII-Z44C9Q627X
- Cyclohexanecarboxylic acid, dodecyl ester
- 94107-45-6
- Z44C9Q627X
- Dodecyl cyclohexanecarboxylate #
- cyclohexanecarboxylic acid dodecyl ester
- NS00040036
- VKXPLQQDMIORSG-UHFFFAOYSA-N
-
- Inchi: 1S/C19H36O2/c1-2-3-4-5-6-7-8-9-10-14-17-21-19(20)18-15-12-11-13-16-18/h18H,2-17H2,1H3
- InChI Key: VKXPLQQDMIORSG-UHFFFAOYSA-N
- SMILES: O(CCCCCCCCCCCC)C(C1CCCCC1)=O
Computed Properties
- Exact Mass: 296.271530387g/mol
- Monoisotopic Mass: 296.271530387g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 13
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.8
- Topological Polar Surface Area: 26.3Ų
Cyclohexanecarboxylicacid, dodecyl ester Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
94107-45-6 (Cyclohexanecarboxylicacid, dodecyl ester) Related Products
- 4630-82-4(Methyl cyclohexanecarboxylate)
- 103-23-1(Bis(2-ethylhexyl)adipate)
- 13149-00-3((3aR,7aS)-rel-Hexahydro-1,3-isobenzofurandione)
- 7452-79-1(Ethyl 2-methylbutyrate)
- 94-60-0(Dimethyl Cyclohexane-1,4-dicarboxylate(1,4-Cyclohexanedicarboxylic Dimethyl Ester))
- 2094-73-7(1-Adamantylcarboxylic Acid Ethyl Ester)
- 85-42-7(octahydro-2-benzofuran-1,3-dione)
- 14924-53-9(Ethyl cyclobutanecarboxylate)
- 1687-29-2(Dimethyl cis-1,2-Cyclohexanedicarboxylate)
- 1187-74-2(Acetonyl-succinic Acid Diethyl Ester)
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